Cas no 114662-06-5 (1,7-Naphthalenediol,4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-, (R)- (9CI))

• Product Name: 1,7-Naphthalenediol,4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-, (R)- (9CI)
• CAS No: 114662-06-5
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 199020
• PubChem ID: 195105
• Update Time: 2025-04-19

1,7-Naphthalenediol,4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthalenediol,4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-, (R)- (9CI)
• 4,6-dihydroxypropranolol
• 4,6-Dhp
• 4-{[(2R)-2-hydroxy-3-(propan-2-ylamino)propyl]oxy}naphthalene-1,7-diol
• 114662-06-5
• 4-{2-Hydroxy-3-[(propan-2-yl)amino]propoxy}naphthalene-1,7-diol
• DTXSID70921450
• 4-[(2R)-2-hydroxy-3-(propan-2-ylamino)propoxy]naphthalene-1,7-diol

• Inchi： 1S/C16H21NO4/c1-10(2)17-8-12(19)9-21-16-6-5-15(20)14-7-11(18)3-4-13(14)16/h3-7,10,12,17-20H,8-9H2,1-2H3/t12-/m1/s1
• InChI Key： PFJHUACESAVKDZ-GFCCVEGCSA-N
• SMILES： O(C1C=CC(=C2C=C(C=CC=12)O)O)C[C@@H](CNC(C)C)O

Computed Properties

• Exact Mass: 291.14713
• Monoisotopic Mass: 291.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82Ų

Experimental Properties

• Density: 1.244
• Boiling Point: 542°Cat760mmHg
• Flash Point: 281.6°C
• Refractive Index: 1.625
• PSA: 81.95